molecular formula C12H14O3 B8652339 Ethyl 3-allyl-4-hydroxybenzoate

Ethyl 3-allyl-4-hydroxybenzoate

Cat. No.: B8652339
M. Wt: 206.24 g/mol
InChI Key: SVHOXRFBCFZGAD-UHFFFAOYSA-N
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Description

Ethyl 3-allyl-4-hydroxybenzoate is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

IUPAC Name

ethyl 4-hydroxy-3-prop-2-enylbenzoate

InChI

InChI=1S/C12H14O3/c1-3-5-9-8-10(6-7-11(9)13)12(14)15-4-2/h3,6-8,13H,1,4-5H2,2H3

InChI Key

SVHOXRFBCFZGAD-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)O)CC=C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 82.3 g (0.899 mole) ethyl 4-allyloxybenzoate in 100 ml N,N-dimethylaniline was stirred under nitrogen while heating at reflux for 2 days. The resulting mixture was cooled to room temperature, the solvent distilled in vacuo, the residue taken up in ethyl ether, washed three times with 1N hydrochloric acid and extracted with 1N sodium hydroxide solution. The alkaline extract was acidified to pH 3.0, extracted with ethyl ether and the extracts dried (MgSO4). Evaporation of solvent provided 47.1 g of the desired product as a solid, TLC with 1.5:1 isopropyl ether/hexane gave one spot, Rf 0.2.
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Synthesis routes and methods II

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In the same as above, 2-allyl-4-methoxyphenol (oily substance), 2-allyl-4-methoxycarbonylphenol (crystals, melting point: 85°-88° C.) and 2-allyl-4-ethoxycarbonylphenol were prepared from 4-methoxyphenol, p-hydroxybenzoic acid methyl ester and p-hydroxybenzoic acid ethyl ester, respectively.
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